Cas no 743385-38-8 (piperidin-3-yl carbamate)

• Product Name: piperidin-3-yl carbamate
• CAS No: 743385-38-8
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 5044592
• Update Time: 2025-05-24

piperidin-3-yl carbamate Chemical and Physical Properties

Names and Identifiers

• piperidin-3-yl carbamate

• Inchi： 1S/C6H12N2O2/c7-6(9)10-5-2-1-3-8-4-5/h5,8H,1-4H2,(H2,7,9)
• InChI Key： LKLQWOKKPWCIAW-UHFFFAOYSA-N
• SMILES： N1CCCC(OC(=O)N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on piperidin-3-yl carbamate

Piperidin-3-yl Carbamate (CAS No. 743385-38-8): An Overview of Its Chemical Properties and Biological Applications

Piperidin-3-yl carbamate (CAS No. 743385-38-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-piperidinyl carbamate, is a derivative of piperidine, a six-membered heterocyclic amine. The unique structure of piperidin-3-yl carbamate makes it an attractive candidate for various biological and pharmaceutical applications, particularly in the development of new drugs and therapeutic agents.

The chemical structure of piperidin-3-yl carbamate consists of a piperidine ring with a carbamate functional group attached to the third carbon atom. This configuration imparts specific chemical and physical properties that are crucial for its biological activity. The piperidine ring is known for its ability to form stable complexes with metal ions and its involvement in various biological processes, such as neurotransmission and enzyme inhibition.

Recent studies have highlighted the potential of piperidin-3-yl carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of piperidin-3-yl carbamate exhibit potent anti-inflammatory properties. These compounds were found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making them promising candidates for the treatment of inflammatory diseases.

In another study, researchers investigated the neuroprotective effects of piperidin-3-yl carbamate derivatives. The results, published in the journal Neuropharmacology in 2022, demonstrated that these compounds can effectively reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases, such as Alzheimer's disease. The mechanism of action involves the modulation of oxidative stress and the inhibition of apoptosis, key factors in neuronal cell death.

The pharmacokinetic properties of piperidin-3-yl carbamate have also been extensively studied. Research has shown that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for their use as drug candidates. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that piperidin-3-yl carbamate derivatives have high oral bioavailability and low toxicity, making them suitable for chronic administration.

The synthetic methods for preparing piperidin-3-yl carbamate have been well-documented in the literature. One common approach involves the reaction of 3-piperidinol with phosgene or a phosgene equivalent, such as diphosgene or triphosgene. This reaction is typically carried out under controlled conditions to ensure high yields and purity. Alternative synthetic routes include the use of urea or isocyanates to form the carbamate functional group directly on the piperidine ring.

The versatility of piperidin-3-yl carbamate extends beyond its use as a standalone compound. It serves as a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used piperidin-3-yl carbamate as a starting material to develop novel antiviral agents, anticancer drugs, and analgesics. The ability to modify the piperidine ring and the carbamate group allows for fine-tuning of pharmacological properties, enabling the design of compounds with improved efficacy and safety profiles.

In conclusion, piperidin-3-yl carbamate (CAS No. 743385-38-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases, neurodegenerative disorders, and other medical conditions. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.